Cas no 2549005-97-0 (N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide)
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide
- AKOS040726923
- 2549005-97-0
- F6761-7425
- N-[4-[[Hexahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrol-1(2H)-yl]sulfonyl]phenyl]acetamide
-
- Inchi: 1S/C19H22N4O3S/c1-14(24)21-16-5-7-17(8-6-16)27(25,26)23-11-9-15-12-22(13-18(15)23)19-4-2-3-10-20-19/h2-8,10,15,18H,9,11-13H2,1H3,(H,21,24)
- InChI Key: YYHXLWSIDFSDDZ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(S(N2CCC3CN(C4=NC=CC=C4)CC23)(=O)=O)C=C1)(=O)C
Computed Properties
- Exact Mass: 386.14126175g/mol
- Monoisotopic Mass: 386.14126175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 91Ų
Experimental Properties
- Density: 1.366±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 14.34±0.70(Predicted)
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6761-7425-2μmol |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7425-5μmol |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7425-10μmol |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7425-20μmol |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7425-1mg |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7425-2mg |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7425-3mg |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7425-4mg |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7425-5mg |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7425-10mg |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide |
2549005-97-0 | 10mg |
$79.0 | 2023-09-07 |
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide (CAS No. 2549005-97-0): A Comprehensive Overview
N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide (CAS No. 2549005-97-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrrolidines and is characterized by its unique structural features, including a pyridine ring and an octahydropyrrolo[2,3-c]pyrrole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The chemical structure of N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide is composed of a central acetamide group attached to a phenyl ring, which is further substituted with a sulfonyl group. The sulfonyl group is linked to an octahydropyrrolo[2,3-c]pyrrole moiety, which itself is substituted with a pyridine ring. This intricate structure provides a foundation for understanding its pharmacological properties and potential therapeutic uses.
Recent studies have highlighted the importance of N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide in various biological processes. One of the key areas of research has been its role as a potential inhibitor of specific enzymes involved in signal transduction pathways. For instance, this compound has shown promising activity as an inhibitor of protein kinases, which are crucial enzymes in cellular signaling and regulation.
In the context of cancer research, N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide has been investigated for its ability to modulate the activity of kinases that are often dysregulated in various types of cancer. Preclinical studies have demonstrated that this compound can effectively inhibit the growth and proliferation of cancer cells by targeting specific kinases involved in cell cycle progression and apoptosis. These findings suggest that it may have potential as a novel therapeutic agent for cancer treatment.
Beyond its anti-cancer properties, N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide has also been explored for its potential in neurodegenerative diseases. Research has shown that this compound can modulate the activity of enzymes involved in neuroinflammation and oxidative stress, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. By targeting these pathways, it may offer new avenues for the development of neuroprotective therapies.
The synthesis of N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide involves several steps and requires careful control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the octahydropyrrolo[2,3-c]pyrrole moiety, followed by its functionalization with the pyridine ring and subsequent attachment to the phenyl acetamide scaffold. Advanced synthetic techniques and modern analytical methods are employed to optimize the synthesis process and characterize the final product.
In terms of pharmacokinetics, studies have shown that N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide exhibits favorable properties such as good solubility and stability in biological systems. These characteristics are essential for ensuring effective delivery to target tissues and maintaining therapeutic concentrations over time. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed.
The future prospects for N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in various disease models, with initial results showing encouraging outcomes. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it is likely to play an increasingly important role in the development of new therapeutic strategies.
In conclusion, N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide (CAS No. 2549005-97-0) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent for various diseases.
2549005-97-0 (N-(4-{[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl}phenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)